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Compound of Interest

Compound Name: 1-Dodecanethiol

Cat. No.: B093513 Get Quote

An In-Depth Technical Guide to the Chemical and Physical Properties of 1-Dodecanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 1-dodecanethiol. The information is curated for researchers, scientists, and

professionals in drug development who utilize this compound in their work, for applications

ranging from nanoparticle synthesis to the formation of self-assembled monolayers (SAMs). All

quantitative data is presented in structured tables for ease of reference, and where applicable,

general experimental protocols are detailed.

Chemical and Physical Properties
1-Dodecanethiol, also known as n-dodecyl mercaptan or lauryl mercaptan, is a clear, colorless

to pale-yellow oily liquid with a characteristic mild, skunk-like odor[1][2]. It is an alkyl thiol that is

widely used in various industrial and scientific applications, including as a chain transfer agent

in polymerization and for the production of hydrophobic SAMs[3].
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Property Value

Synonyms

1-Dodecyl mercaptan, Dodecyl mercaptan, n-

Dodecyl mercaptan, Lauryl mercaptan, n-Lauryl

mercaptan, 1-Mercaptododecane[2]

CAS Number 112-55-0[2]

Molecular Formula C₁₂H₂₆S[1]

Molecular Weight 202.40 g/mol [1]

Appearance Colorless to pale-yellow, oily liquid[1][2]

Odor Mild, skunk-like odor[1][2]

Physical Properties
Property Value

Density 0.845 g/mL at 25 °C[4]

Boiling Point 266-283 °C[4]

Melting Point -9 to -7 °C[5]

Flash Point 128 °C (closed cup)[4]

Vapor Pressure 0.002 hPa at 20 °C[5]

Vapor Density 7 (vs air)[4]

Refractive Index n20/D 1.459[4]

Solubility
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Solvent Solubility

Water Insoluble[2]

Methanol Soluble[3]

Ether Soluble[3]

Acetone Soluble[3]

Benzene Soluble[3]

Ethyl Acetate Soluble[3]

Experimental Protocols
The following are generalized experimental protocols for determining key physical properties of

organic compounds like 1-dodecanethiol.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology:

A small amount of 1-dodecanethiol is placed in a small test tube.

A capillary tube, sealed at one end, is placed inverted into the test tube.

The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The Thiele tube is gently heated, and the temperature is monitored.

As the liquid heats, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the liquid is allowed to cool.
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The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Melting Point Determination (Capillary Method)
The melting point is the temperature at which a solid becomes a liquid. For 1-dodecanethiol,
this would be determined at temperatures below its freezing point.

Methodology:

A small, finely powdered sample of solidified 1-dodecanethiol is packed into a capillary

tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first droplet of liquid is observed and the temperature at which

the entire sample becomes a clear liquid are recorded as the melting point range. Pure

compounds typically have a sharp melting point range of 0.5-1.0°C.

Flash Point Determination (Closed Cup Method)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.

Methodology:

The 1-dodecanethiol sample is placed in a closed cup apparatus, such as a Pensky-

Martens tester[6].

The sample is heated at a slow, constant rate.

An ignition source is periodically introduced into the vapor space above the liquid.

The flash point is the lowest temperature at which the vapors ignite with a brief flash[3].

Solubility Testing
This protocol determines the solubility of 1-dodecanethiol in various solvents.
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Methodology:

Approximately 0.1 mL of 1-dodecanethiol is added to a test tube containing about 3 mL of

the solvent to be tested.

The mixture is agitated vigorously.

The mixture is observed to determine if the 1-dodecanethiol has dissolved completely, is

partially soluble, or is insoluble.

Given that 1-dodecanethiol is insoluble in water, its solubility in acidic and basic aqueous

solutions can also be tested to understand its chemical nature. Typically, thiols are weakly

acidic and will show some solubility in strong basic solutions.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the formation of a 1-dodecanethiol self-

assembled monolayer (SAM) on a gold substrate, a common application in nanotechnology

and surface science.
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Caption: Workflow for the formation of a 1-dodecanethiol self-assembled monolayer on a gold

substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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